Cas no 79127-41-6 (3'-AMINO-4'-NITROACETOPHENONE)

• Product Name: 3'-AMINO-4'-NITROACETOPHENONE
• CAS No: 79127-41-6
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 1798508
• PubChem ID: 14762760
• Update Time: 2025-06-15

3'-AMINO-4'-NITROACETOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3'-AMINO-4'-NITROACETOPHENONE
• 1-(3-amino-4-nitrophenyl)ethanone
• DTXSID60563742
• 1-(3-Amino-4-nitrophenyl)ethan-1-one
• 79127-41-6
• SCHEMBL2691661
• D83872
• Ethanone, 1-(3-amino-4-nitrophenyl)-
• BS-17622
• 1-(3-Amino-4-nitro-phenyl)-ethanone
• CS-0161945
• AKOS030597058

• Inchi： 1S/C8H8N2O3/c1-5(11)6-2-3-8(10(12)13)7(9)4-6/h2-4H,9H2,1H3
• InChI Key： ZEMSRDUCNVNEMB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.9Ų

Additional information on 3'-AMINO-4'-NITROACETOPHENONE

Comprehensive Overview of 3'-AMINO-4'-NITROACETOPHENONE (CAS No. 79127-41-6): Properties, Applications, and Industry Insights

3'-AMINO-4'-NITROACETOPHENONE (CAS No. 79127-41-6) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This yellow crystalline powder belongs to the nitroacetophenone family and serves as a critical intermediate in synthesizing bioactive molecules. Its unique amino-nitro substitution pattern enables versatile reactivity, making it valuable for designing heterocyclic compounds and drug precursors.

Recent trends highlight growing interest in nitrogen-containing aromatic compounds like 3'-AMINO-4'-NITROACETOPHENONE, driven by demand for sustainable synthetic routes. Researchers increasingly explore its role in green chemistry applications, particularly in catalytic reduction processes that minimize environmental impact. The compound's electron-deficient aromatic ring also attracts attention for material science innovations, including organic semiconductors and photoactive materials.

From a synthetic perspective, 79127-41-6 demonstrates remarkable stability under standard conditions, with a melting point range of 168-172°C. Its dual functional groups (amino and nitro) enable sequential transformations, a feature leveraged in multi-step syntheses. Analytical techniques such as HPLC purity analysis and FT-IR spectroscopy confirm its structural integrity, while NMR studies reveal distinct proton environments characteristic of its asymmetric substitution.

Industry applications of 3'-AMINO-4'-NITROACETOPHENONE extend to agrochemical research, where it serves as a building block for novel crop protection agents. The compound's nitro group reduction potential aligns with current focus on bioactive compound libraries for drug discovery. Notably, its derivatives show promise in medicinal chemistry projects targeting enzyme inhibition, with several patent applications referencing this scaffold.

Quality control protocols for 79127-41-6 emphasize chromatographic purity (>98%) and strict heavy metal limits, reflecting pharmaceutical-grade standards. Storage recommendations typically specify ambient temperature protection in amber glass containers to prevent photo-degradation, with shelf-life studies confirming stability over 24 months under proper conditions.

Emerging research explores the compound's potential in cascade reactions, where its ortho-substitution effects influence regioselectivity. Computational chemistry studies model its electronic distribution to predict reactivity patterns, supporting rational molecular design. These developments position 3'-AMINO-4'-NITROACETOPHENONE as a valuable tool for structure-activity relationship studies in academic and industrial settings.

Market analysis indicates steady demand for nitroaromatic intermediates like 79127-41-6, particularly from contract research organizations and specialty chemical manufacturers. Suppliers increasingly adopt quality-by-design approaches to optimize synthesis scalability while maintaining batch-to-batch consistency, addressing critical industry requirements.

Environmental considerations have prompted investigations into biodegradation pathways of 3'-AMINO-4'-NITROACETOPHENONE, with microbial consortium studies showing promising nitro group metabolism. Such research supports the compound's inclusion in sustainable chemistry initiatives, aligning with global green manufacturing trends.

Technical literature frequently references 79127-41-6 in discussions of nucleophilic aromatic substitution mechanisms, where its electron-withdrawing groups facilitate displacement reactions. These fundamental studies underpin advanced applications in materials engineering and catalysis design, demonstrating the compound's interdisciplinary relevance.

Future perspectives suggest expanded utility of 3'-AMINO-4'-NITROACETOPHENONE in high-throughput screening platforms and combinatorial chemistry. Its structural features continue to inspire novel molecular architectures, particularly in functional material development for optoelectronic applications. Ongoing optimization of synthetic methodologies ensures this compound remains a strategic asset in modern chemical research.